Cas no 2034527-06-3 (1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide)

• Product Name: 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide
• CAS No: 2034527-06-3
• MF: C₁₉H₁₅N₇OS
• MW: 389.433700799942
• CID: 5553309
• Update Time: 2025-07-03

1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]indazole-3-carboxamide
• 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide

• Inchi： 1S/C19H15N7OS/c1-25-14-6-3-2-5-12(14)18(24-25)19(27)20-11-17-22-21-16-9-8-13(23-26(16)17)15-7-4-10-28-15/h2-10H,11H2,1H3,(H,20,27)
• InChI Key： QTMWVZCWRPGWGN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(NCC2N3C(=NN=2)C=CC(C2SC=CC=2)=N3)=O)=N1

Additional information on 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide

Recent Advances in the Study of 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide (CAS: 2034527-06-3)

The compound 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide (CAS: 2034527-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a unique triazolopyridazine scaffold, has been investigated for its potential as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific kinases involved in cell proliferation and survival pathways. In vitro studies have demonstrated its potent activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. Molecular docking simulations have further revealed that the compound binds to the ATP-binding site of these kinases, stabilizing an inactive conformation and thereby inhibiting their catalytic activity. These insights have paved the way for structure-activity relationship (SAR) studies aimed at enhancing its selectivity and reducing off-target effects.

In addition to its kinase inhibitory properties, 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide has shown promise in overcoming drug resistance mechanisms commonly observed in cancer treatment. Recent preclinical studies have reported its synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy. Furthermore, pharmacokinetic studies have highlighted its favorable bioavailability and metabolic stability, which are critical for its translation into clinical trials.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements have not only facilitated large-scale production but also enabled the generation of analogs for further biological evaluation.

Looking ahead, ongoing research is exploring the broader therapeutic applications of 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide beyond oncology. Preliminary data suggest its potential utility in inflammatory and autoimmune diseases, given its modulation of key signaling pathways involved in immune response. As the body of evidence grows, this compound is poised to become a valuable tool in both drug discovery and mechanistic studies.

In conclusion, the recent advancements in the study of 1-methyl-N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1H-indazole-3-carboxamide underscore its potential as a multifaceted therapeutic agent. Continued research efforts are expected to further elucidate its pharmacological profile and accelerate its development for clinical use.